Cas no 1445856-13-2 (Tert-Butyl 5-Bromo-1H-Pyrrolo2,3-CPyridine-1-Carboxylate)

• Product Name: Tert-Butyl 5-Bromo-1H-Pyrrolo2,3-CPyridine-1-Carboxylate
• CAS No: 1445856-13-2
• MF: C₁₂H₁₃BrN₂O₂
• MW: 297.147822141647
• MDL: MFCD29059396
• CID: 4600244
• PubChem ID: 89675128
• Update Time: 2024-11-02

Tert-Butyl 5-Bromo-1H-Pyrrolo2,3-CPyridine-1-Carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-Butyl 5-Bromo-1H-Pyrrolo[2,3-C]Pyridine-1-Carboxylate
• 5-Bromo-pyrrolo[2,3-c]pyridine-1-carboxylic acid tert-butyl ester
• 1H-Pyrrolo[2,3-c]pyridine-1-carboxylic acid, 5-bromo-, 1,1-dimethylethyl ester
• tert-butyl 5-bromopyrrolo[2,3-c]pyridine-1-carboxylate
• AKOS027255922
• W11534
• 5-Bromo-1-Boc-6-azaindole
• VHC85613
• tert-Butyl5-bromo-1H-pyrrolo[2,3-c]pyridine-1-carboxylate
• DB-126144
• AS-70639
• t-Butyl 5-bromo-1H-pyrrolo[2,3-c]pyridine-1-carboxylate
• SCHEMBL15091426
• 1-Boc-5-bromopyrrolo[2,3-c]pyridine
• 1445856-13-2
• SY125190
• MFCD29059396
• Tert-Butyl 5-Bromo-1H-Pyrrolo2,3-CPyridine-1-Carboxylate

• MDL： MFCD29059396
• Inchi： 1S/C12H13BrN2O2/c1-12(2,3)17-11(16)15-5-4-8-6-10(13)14-7-9(8)15/h4-7H,1-3H3
• InChI Key： FNHHCNWSEUASDD-UHFFFAOYSA-N
• SMILES： C1=NC(Br)=CC2C=CN(C(OC(C)(C)C)=O)C1=2

Computed Properties

• Exact Mass: 296.01604g/mol
• Monoisotopic Mass: 296.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 44.1Ų